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Abstract

MT-802 is a potent, small molecule degrader of Bruton's tyrosine kinase (BTK) that operates
through a Proteolysis Targeting Chimera (PROTAC) mechanism. It has demonstrated
significant activity against both wild-type BTK and the C481S mutant, a common source of
resistance to the covalent BTK inhibitor ibrutinib. This document provides a comprehensive
overview of the mechanism of action of MT-802, including its molecular interactions, cellular
effects, and the experimental methodologies used to elucidate its function.

Introduction to MT-802

MT-802 is a heterobifunctional molecule designed to induce the degradation of Bruton's
tyrosine kinase (BTK), a critical component of the B-cell receptor (BCR) signaling pathway.[1]
[2] Dysregulation of BTK activity is implicated in various B-cell malignancies, making it a key
therapeutic target. The development of ibrutinib, a covalent BTK inhibitor, has been a
significant advancement in treating diseases like chronic lymphocytic leukemia (CLL). However,
the emergence of the C481S mutation in BTK confers resistance to ibrutinib.[1][2] MT-802 was
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developed to overcome this resistance by employing a PROTAC strategy to eliminate the BTK
protein entirely, rather than just inhibiting its enzymatic activity.[1]

Core Mechanism of Action: PROTAC-Mediated
Degradation

MT-802 functions as a PROTAC, a molecule with two distinct functional ends connected by a
chemical linker. One end of MT-802 binds to the target protein, BTK, while the other end
recruits an E3 ubiquitin ligase.[1] This proximity induces the formation of a ternary complex
between BTK, MT-802, and the E3 ligase.

Specifically, MT-802 utilizes a ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[1] The
formation of the BTK-MT-802-Cereblon ternary complex facilitates the transfer of ubiquitin from
the E3 ligase to BTK. Polyubiquitination of BTK marks it for recognition and subsequent
degradation by the proteasome, the cell's protein disposal machinery. This process effectively
eliminates BTK from the cell, disrupting downstream signaling pathways that promote B-cell
survival and proliferation.

Signaling Pathway of MT-802 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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